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Compound of Interest

Compound Name:
Spiro[chroman-2,1'-cyclobutan]-4-

amine

Cat. No.: B1429285 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Spirocyclic scaffolds have garnered significant attention in medicinal chemistry due to their

inherent three-dimensionality and conformational rigidity, which can lead to improved potency

and selectivity for biological targets. Among these, the spirochroman framework is a "privileged

structure," forming the core of numerous biologically active compounds. This technical guide

provides an in-depth overview of the chemical properties, synthesis, and potential biological

activities of a specific spirochroman derivative, Spiro[chroman-2,1'-cyclobutan]-4-amine.

Due to the limited availability of data for this exact molecule, information from closely related

analogs is included to provide a broader context and predictive insights.

Chemical Properties
Spiro[chroman-2,1'-cyclobutan]-4-amine, also known as 3,4-dihydrospiro[1-benzopyran-2,1'-

cyclobutane]-4-amine, is a unique molecule combining the chroman and cyclobutane ring

systems. The spirocyclic nature of the compound imparts a distinct three-dimensional

architecture.
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Property Value Source

IUPAC Name
spiro[chroman-2,1'-

cyclobutan]-4-amine
-

CAS Number 934554-38-8 [1]

Molecular Formula C₁₂H₁₅NO [2]

Molecular Weight 189.25 g/mol [2][3]

Melting Point Not available -

Boiling Point Not available -

Solubility Not available -

A related substituted analog, 7-phenylmethoxy-4-spiro[3,4-dihydro-2H-1-benzopyran-2,1'-

cyclobutane]amine (CAS: 1169847-80-6), has the following computed properties:

Property Value Source

Molecular Formula C₁₉H₂₁NO₂ [4]

Molecular Weight 295.4 g/mol [4]

XLogP3-AA 3.1 [4]

Hydrogen Bond Donor Count 1 [4]

Hydrogen Bond Acceptor

Count
3 [4]

Rotatable Bond Count 3 [4]

Experimental Protocols
A definitive, published experimental protocol for the synthesis of Spiro[chroman-2,1'-
cyclobutan]-4-amine is not readily available in the public domain. However, based on the

synthesis of analogous spirochromanones and their subsequent conversion to amines, a
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plausible synthetic route can be proposed. The synthesis would likely proceed in two main

stages:

Synthesis of the precursor, Spiro[chroman-2,1'-cyclobutan]-4-one.

Conversion of the ketone to the target amine.

Synthesis of Spiro[chroman-2,1'-cyclobutan]-4-one
The synthesis of the spirochromanone precursor can be achieved via a condensation reaction.

A common method for creating similar spirochromanones is the Kabbe condensation.[5]

General Protocol (adapted from related syntheses):

Reaction: A mixture of a 2-hydroxyacetophenone and cyclobutanone is reacted in the

presence of a secondary amine catalyst, such as pyrrolidine or morpholine.

Solvent: A suitable solvent like methanol or ethanol is typically used.

Temperature: The reaction is often carried out at reflux.

Purification: The resulting spiro[chroman-2,1'-cyclobutan]-4-one can be purified using

standard techniques such as column chromatography.

Synthesis of Spiro[chroman-2,1'-cyclobutan]-4-amine
from the Ketone
The conversion of the spirochromanone to the corresponding amine can be accomplished

through reductive amination.

General Protocol:

Reaction: Spiro[chroman-2,1'-cyclobutan]-4-one is reacted with a source of ammonia (e.g.,

ammonium acetate or ammonia in methanol) and a reducing agent.

Reducing Agent: Common reducing agents for this transformation include sodium

cyanoborohydride (NaBH₃CN) or sodium triacetoxyborohydride (NaBH(OAc)₃).
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Solvent: The reaction is typically performed in an alcoholic solvent like methanol or ethanol.

Purification: The final product, Spiro[chroman-2,1'-cyclobutan]-4-amine, would be purified

by techniques such as extraction followed by chromatography or crystallization.

Potential Biological Activities and Signaling
Pathways
While specific biological data for Spiro[chroman-2,1'-cyclobutan]-4-amine is scarce, the

broader class of spirochroman derivatives has been shown to possess a range of

pharmacological activities.[6] These activities suggest potential interactions with various

biological pathways.

Known activities of related spirochroman compounds include:

Antimicrobial Activity: Some spirochromanone derivatives have demonstrated activity against

both Gram-positive and Gram-negative bacteria.[6] The mechanism could involve the

disruption of bacterial cell membranes or inhibition of essential enzymes.

Antioxidant Activity: The chroman moiety is known for its antioxidant properties, and

spirochroman derivatives have been evaluated for their ability to scavenge free radicals.[6]

Quorum Sensing Inhibition: Novel spiro-4-chromanones have been identified as potent

inhibitors of bacterial quorum sensing, a cell-to-cell communication system that regulates

virulence.[7] This suggests that these compounds could interfere with bacterial signaling

pathways.

Anticancer Activity: Analogs of the natural product illudin S containing a spiro-cyclobutane

ring have been synthesized and evaluated for their cytotoxicity against tumor cell lines.[8]

Based on these findings, a hypothetical screening workflow for Spiro[chroman-2,1'-
cyclobutan]-4-amine could be proposed to investigate its potential therapeutic applications.
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Synthetic Pathway for Spiro[chroman-2,1'-cyclobutan]-4-amine

2-Hydroxyacetophenone
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Cyclobutanone

Spiro[chroman-2,1'-cyclobutan]-4-amine

1. NH3, MeOH
2. NaBH3CN
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Caption: Proposed synthetic pathway for Spiro[chroman-2,1'-cyclobutan]-4-amine.
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Hypothetical Biological Screening Workflow

Initial Screening

Hit Identification

Further Studies

Spiro[chroman-2,1'-cyclobutan]-4-amine

Antimicrobial Assays
(MIC determination)

Antioxidant Assays
(e.g., DPPH)

Cytotoxicity Assays
(e.g., MTT on cancer cell lines)

Quorum Sensing
Inhibition Assays

Active in Antimicrobial Assays Active in Antioxidant Assays Active in Cytotoxicity Assays Active in QS Inhibition Assays

Mechanism of Action Studies

In Vivo Efficacy Models

Lead Optimization

Click to download full resolution via product page

Caption: A hypothetical workflow for the biological evaluation of Spiro[chroman-2,1'-
cyclobutan]-4-amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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